Cas no 1076199-77-3 (rac 5-Carboxy Tolterodine)

• Product Name: rac 5-Carboxy Tolterodine
• CAS No: 1076199-77-3
• MF: C₂₂H₂₉NO₃
• MW: 355.470566511154
• CID: 893983
• Update Time: 2025-06-26

rac 5-Carboxy Tolterodine Chemical and Physical Properties

Names and Identifiers

• rac 5-Carboxy Tolterodine
• 3-[3-[di(propan-2-yl)amino]-1-phenylpropyl]-4-hydroxybenzoic acid

• Inchi： 1S/C22H29NO3/c1-15(2)23(16(3)4)13-12-19(17-8-6-5-7-9-17)20-14-18(22(25)26)10-11-21(20)24/h5-11,14-16,19,24H,12-13H2,1-4H3,(H,25,26)
• InChI Key： NKTNTJFTBRPQIZ-UHFFFAOYSA-N
• SMILES： OC1C=CC(C(=O)O)=CC=1C(C1C=CC=CC=1)CCN(C(C)C)C(C)C

Computed Properties

• Exact Mass: 355.21500

Experimental Properties

• PSA: 60.77000
• LogP: 4.73120

Additional information on rac 5-Carboxy Tolterodine

Comprehensive Overview of rac 5-Carboxy Tolterodine (CAS No. 1076199-77-3): Properties, Applications, and Research Insights

rac 5-Carboxy Tolterodine (CAS No. 1076199-77-3) is a pharmacologically significant metabolite of Tolterodine, a well-known antimuscarinic agent used to treat overactive bladder (OAB) syndrome. This compound, characterized by its carboxylic acid functional group, plays a pivotal role in drug metabolism studies and the development of advanced therapeutic formulations. Its chiral center and stereochemical properties make it a subject of interest in enantioselective synthesis and pharmacokinetic research.

In recent years, the demand for rac 5-Carboxy Tolterodine has surged due to its relevance in precision medicine and personalized drug development. Researchers are increasingly focusing on its metabolic pathways and bioavailability, addressing common patient concerns such as "Why does Tolterodine cause dry mouth?" or "How to minimize side effects of OAB medications?" These queries highlight the need for deeper insights into metabolites like rac 5-Carboxy Tolterodine to optimize therapeutic outcomes.

The compound's chemical stability and solubility profile are critical for formulating extended-release drugs, a trending topic in pharmaceutical innovation. With the rise of AI-driven drug discovery, computational models now predict interactions between rac 5-Carboxy Tolterodine and muscarinic receptors, accelerating the design of next-generation OAB treatments. This aligns with frequent searches like "new treatments for overactive bladder 2024" or "role of metabolites in drug efficacy."

From a synthetic perspective, rac 5-Carboxy Tolterodine serves as a reference standard in analytical chemistry, particularly in HPLC and LC-MS assays. Its CAS No. 1076199-77-3 is frequently cited in patents and regulatory documents, underscoring its importance in quality control for generic drug manufacturing. Discussions on platforms like Reddit or ResearchGate often explore "how to identify Tolterodine metabolites in urine samples," reflecting practical applications of this compound in clinical diagnostics.

Environmental and green chemistry trends have also influenced research on rac 5-Carboxy Tolterodine, with studies examining its biodegradation in wastewater systems. This addresses growing public interest in "pharmaceutical pollution solutions" and "sustainable drug disposal methods." Furthermore, its potential role in combination therapies—such as with beta-3 adrenergic agonists—is a hot topic in urology conferences, responding to searches like "best combo drugs for OAB."

In conclusion, rac 5-Carboxy Tolterodine (CAS No. 1076199-77-3) exemplifies the intersection of medicinal chemistry, patient-centric care, and technological advancement. Its multifaceted applications—from metabolic profiling to eco-friendly drug design—position it as a compound of enduring scientific and therapeutic value.